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Compound of Interest

Compound Name:
Ethyl 2-chlorooxazole-4-

carboxylate

Cat. No.: B1223382 Get Quote

For researchers, scientists, and professionals in drug development, the efficient and reliable

synthesis of key chemical intermediates is paramount. Ethyl 2-chlorooxazole-4-carboxylate
is a valuable building block in the synthesis of more complex molecules, particularly in the

development of novel pharmaceuticals. This guide provides a comparative analysis of validated

synthesis methods for this compound, presenting key performance indicators and detailed

experimental protocols to aid in the selection of the most suitable method for your research

needs.

Method 1: Sandmeyer-Type Synthesis from Ethyl 2-
aminooxazole-4-carboxylate
The most prominently documented route to Ethyl 2-chlorooxazole-4-carboxylate involves a

Sandmeyer-type reaction, starting from the readily available Ethyl 2-aminooxazole-4-

carboxylate. This method is characterized by its relatively high yields and straightforward

procedure. Two common variations of this method exist, primarily differing in the copper

catalyst used.

Method 1a: Utilization of Copper(II) Chloride
This variation employs copper(II) chloride as the catalyst in conjunction with tert-butyl nitrite.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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